8-[(4-fluorophenyl)methoxy]-2-(pyrrolidin-1-yl)quinoline

• IUPAC Name: 8-[(4-fluorophenyl)methoxy]-2-pyrrolidin-1-ylquinoline
• InChI: InChI=1S/C20H19FN2O/c21-17-9-6-15(7-10-17)14-24-18-5-3-4-16-8-11-19(22-20(16)18)23-12-1-2-13-23/h3-11H,1-2,12-14H2
• InChI Key: UQWDEUAEWUQYBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(C=CC=C3OCC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C20H19FN2O
• Molecular Weight: 322.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a quinoline ring, which is a heterocyclic aromatic organic compound with two fused rings, a benzene ring and a pyridine ring.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, pyrrolidine compounds are often synthesized from different cyclic or acyclic precursors. Quinoline compounds can be synthesized using classical methods like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach.

Molecular Structure Analysis

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The quinoline ring is a double-ring structure containing a benzene ring fused with a pyridine moiety.

Scientific Research Applications

8-[(4-fluorophenyl)methoxy]-2-(pyrrolidin-1-yl)quinoline has been studied extensively in recent years due to its potential therapeutic applications in a variety of diseases. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) which is involved in inflammation and pain. This compound has also been investigated for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE) which is involved in the regulation of memory and learning. In addition, this compound has been studied for its potential to act as an inhibitor of the enzyme monoamine oxidase A (MAO-A) which is involved in the metabolism of neurotransmitters.

Mechanism of Action

The exact mechanism of action of 8-[(4-fluorophenyl)methoxy]-2-(pyrrolidin-1-yl)quinoline is not yet fully understood. However, it is thought to act by inhibiting the activity of enzymes involved in inflammation, pain, memory, and learning. It is also thought to act by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of animal models. It has been found to reduce inflammation and pain, improve memory and learning, and modulate the activity of neurotransmitters. In addition, this compound has been found to possess anti-tumor, anti-microbial, and anti-oxidant activities.

Advantages and Limitations for Lab Experiments

8-[(4-fluorophenyl)methoxy]-2-(pyrrolidin-1-yl)quinoline is a relatively easy compound to synthesize and has a wide range of biological activities. However, it is important to note that the exact mechanism of action of this compound is not yet fully understood and further research is needed to elucidate its exact mechanism of action. In addition, there are some potential limitations to using this compound in lab experiments, such as the potential for toxicity and the need for careful handling and storage.

Future Directions

Given the potential therapeutic applications of 8-[(4-fluorophenyl)methoxy]-2-(pyrrolidin-1-yl)quinoline, there are a number of potential future directions for research. These include further studies to elucidate the exact mechanism of action of this compound, the development of more specific and potent inhibitors of enzymes involved in inflammation, pain, memory, and learning, and the exploration of potential synergistic effects with other compounds. In addition, further research is needed to investigate the potential toxic effects of this compound and to develop more effective methods of administration and delivery. Finally, further research is needed to investigate the potential therapeutic applications of this compound in a variety of diseases.

Synthesis Methods

The synthesis of 8-[(4-fluorophenyl)methoxy]-2-(pyrrolidin-1-yl)quinoline is relatively straightforward and involves the reaction of 4-fluorophenylmethanol and pyrrolidin-1-yl quinoline. The reaction is carried out in the presence of a base such as sodium hydroxide and a catalyst such as p-toluenesulfonic acid. The reaction takes place at a temperature of 80-90°C and is complete after 3-4 hours. The product is then purified by column chromatography and recrystallized from ethyl acetate/hexane.